Cas no 674299-62-8 (1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid
• CAS No: 674299-62-8
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 2138714
• PubChem ID: 2946062
• Update Time: 2025-06-12

1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexyl-carbamoyl)-pyrrolidine-2-carboxylic acid
• DB-311205
• AKOS016606051
• SR-01000268675
• EN300-42831
• G21358
• SR-01000268675-1
• 1-[(cyclohexylamino)carbonyl]proline
• SCHEMBL5950255
• 1-(cyclohexylcarbamoyl)pyrrolidine-2-carboxylic Acid
• HMS2828P06
• CHEMBL5308079
• Z235252511
• 674299-62-8
• SMR000497786
• MFCD04212920
• ZBB29962
• DTXSID501333168
• 1-(cyclohexylcarbamoyl)pyrrolidine-2-carboxylicAcid
• CS-0249232
• AKOS000127768
• MLS001000853
• 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C12H20N2O3/c15-11(16)10-7-4-8-14(10)12(17)13-9-5-2-1-3-6-9/h9-10H,1-8H2,(H,13,17)(H,15,16)
• InChI Key： MCMRHIIVSHWBEA-UHFFFAOYSA-N
• SMILES： O=C(NC1CCCCC1)N1CCCC1C(=O)O

Computed Properties

• Exact Mass: 240.14739250Da
• Monoisotopic Mass: 240.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Melting Point: NA

1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid

Introduction to 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid (CAS No. 674299-62-8) and Its Emerging Applications in Chemical Biology

1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid, identified by the chemical identifier CAS No. 674299-62-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif comprising a cyclohexylcarbamoyl group attached to a pyrrolidine ring, exhibits promising properties that make it a valuable scaffold for the development of novel bioactive molecules. The structural features of this compound not only contribute to its solubility and stability but also provide a versatile platform for further chemical modifications, enabling its application in diverse therapeutic areas.

The pyrrolidine core is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into drug candidates due to its ability to interact with biological targets in a predictable manner. The presence of the cyclohexylcarbamoyl moiety further enhances the compound's potential by introducing additional hydrogen bonding capabilities and steric bulk, which can be fine-tuned to modulate binding affinity and selectivity. These characteristics have positioned 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid as a candidate for further exploration in the design of small-molecule inhibitors, agonists, and other therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising scaffolds like 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid. Studies have demonstrated its potential utility in targeting enzymes involved in metabolic pathways, making it a candidate for applications in oncology and inflammation research. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular signaling pathways. Such interactions could lead to the development of novel therapeutic strategies aimed at modulating these pathways.

In addition to its enzymatic interactions, 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid has shown promise in preclinical models as a tool compound for biochemical assays. Its well-defined structure allows for easy derivatization, enabling researchers to generate libraries of analogs with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds. The compound's stability under various conditions also makes it suitable for long-term storage and repeated use in experimental settings, reducing costs and improving efficiency.

The synthesis of 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid involves multi-step organic transformations that highlight the synthetic prowess required to produce complex molecular architectures. Key steps typically include the formation of the pyrrolidine ring followed by the introduction of the cyclohexylcarbamoyl group via nucleophilic substitution or condensation reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have improved the efficiency and yield of these processes, making it more feasible to produce this compound on scale. These advancements are crucial for ensuring an adequate supply of starting materials for downstream applications.

From a biological perspective, the pyrrolidine-2-carboxylic acid moiety is particularly interesting due to its ability to mimic natural amino acid residues in protein structures. This feature can be exploited to design peptidomimetics—molecules that mimic the bioactivity of peptides without their drawbacks, such as poor bioavailability or susceptibility to degradation. The cyclohexyl substituent further enhances this potential by providing steric hindrance that can optimize binding interactions with target proteins. Such peptidomimetics are increasingly being explored as alternatives to traditional peptide-based therapeutics.

Recent research has also highlighted the role of 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid in developing probes for biochemical studies. Its ability to serve as a scaffold for fluorophores or other reporter groups makes it useful for tracking molecular interactions in real-time using advanced imaging techniques. This capability is particularly valuable in studying dynamic processes within cells, such as protein-protein interactions or enzyme-substrate binding events. Such insights could accelerate the discovery of new drug targets and mechanisms of action.

The pharmaceutical industry has taken notice of these properties, with several companies incorporating derivatives of 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid into their pipeline programs. Early-stage clinical trials are underway evaluating the efficacy and safety of compounds derived from this scaffold in treating conditions such as cancer and inflammatory diseases. While these trials are still in progress, preliminary results are encouraging and suggest that further development may yield clinically relevant therapeutics.

The environmental impact of producing and using 1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid is also an important consideration. Efforts are being made to optimize synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, ensuring that its use aligns with broader efforts toward environmental stewardship.

In conclusion,1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid (CAS No. 674299-62-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration as a scaffold for drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological targets and synthetic methodologies improve production efficiency,1-(Cyclohexylcarbamoyl)pyrrolidine-2-carboxylic acid is poised to play an increasingly important role in advancing therapeutic innovation.